CNS Penetration Advantage Over Vismodegib
PF-5274857 demonstrates validated blood-brain barrier (BBB) penetration and direct inhibition of Smo activity within the brain [1]. In contrast, the clinically approved Smo antagonist vismodegib exhibits high efflux by P-glycoprotein (P-gp) and ABCG2 transporters, a property that severely limits its brain exposure and makes it unsuitable for CNS-targeted Hedgehog pathway research [1]. This difference is not a simple extrapolation; it is a direct, functional difference established in preclinical models.
| Evidence Dimension | Blood-Brain Barrier Penetration / CNS Activity |
|---|---|
| Target Compound Data | Confirmed brain penetration; Inhibits Smo activity in the brain of primary medulloblastoma mice, leading to improved survival [1] |
| Comparator Or Baseline | Vismodegib: High efflux by P-gp and ABCG2 transporters, limiting brain exposure [1] |
| Quantified Difference | Qualitative difference in CNS exposure and functional inhibition of brain Smo |
| Conditions | Primary medulloblastoma mouse model (for PF-5274857); Transporter substrate assays (for vismodegib) |
Why This Matters
This is the primary differentiator for any study involving brain tumors, brain metastases, or other CNS conditions driven by the Hedgehog pathway; using a non-penetrant alternative like vismodegib would not model CNS target engagement.
- [1] Rohner, A., Spilker, M. E., Lam, J. L., et al. (2011). Effective targeting of Hedgehog signaling in a medulloblastoma model with PF-5274857, a potent and selective Smoothened antagonist that penetrates the blood-brain barrier. Molecular Cancer Therapeutics, 11(1), 57–65. View Source
